Cas no 6018-20-8 (Benzoic acid, 4-amino-2-hydroxy-, propyl ester)

Benzoic acid, 4-amino-2-hydroxy-, propyl ester structure
6018-20-8 structure
Product Name:Benzoic acid, 4-amino-2-hydroxy-, propyl ester
CAS No:6018-20-8
MF:C10H13NO3
MW:195.215122938156
CID:1618934
PubChem ID:22096615
Update Time:2025-04-21

Benzoic acid, 4-amino-2-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-amino-2-hydroxy-, propyl ester
    • propyl 4-amino-2-hydroxybenzoate
    • DTXSID30622395
    • SCHEMBL1480073
    • propyl 4-amino-2-hydroxy-benzoate
    • Oprea1_338410
    • 6018-20-8
    • Inchi: 1S/C10H13NO3/c1-2-5-14-10(13)8-4-3-7(11)6-9(8)12/h3-4,6,12H,2,5,11H2,1H3
    • InChI Key: BGAFTBFFBLVMCB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1O)N)=O)CCC

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 195.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • PSA: 72.55
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